Cas no 1016703-61-9 (1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid
• CAS No: 1016703-61-9
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 5069635
• Update Time: 2025-05-25

1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid
• Z85886388
• 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H16ClNO4/c1-20-12-3-2-10(15)8-11(12)13(17)16-6-4-9(5-7-16)14(18)19/h2-3,8-9H,4-7H2,1H3,(H,18,19)
• InChI Key： HMRKEUYIAAVWCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCC(C(=O)O)CC1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 66.8

1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid (CAS No. 1016703-61-9)

1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid (CAS No. 1016703-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine-4-carboxylic acid backbone and 5-chloro-2-methoxybenzoyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The growing interest in 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in developing small-molecule therapeutics for conditions such as inflammation, neurological disorders, and metabolic diseases. The compound's chloro and methoxy functional groups contribute to its pharmacokinetic properties, enhancing its bioavailability and binding affinity.

In the context of current trends, the demand for high-purity intermediates like CAS No. 1016703-61-9 has surged due to advancements in precision medicine and personalized therapeutics. The compound's versatility aligns with the industry's shift toward targeted drug delivery systems and combinatorial chemistry. Moreover, its relevance in AI-driven drug design has been highlighted, as computational models increasingly rely on structurally diverse building blocks to predict novel drug candidates.

From a synthetic chemistry perspective, 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid is often synthesized via amide coupling reactions or multistep organic transformations. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, or other functionalized derivatives. This flexibility is crucial for medicinal chemists aiming to optimize drug-like properties such as solubility, stability, and membrane permeability.

Environmental and regulatory considerations also play a role in the compound's applications. As the pharmaceutical industry emphasizes green chemistry principles, researchers are exploring sustainable methods to produce CAS No. 1016703-61-9 with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity standards.

In summary, 1-(5-Chloro-2-methoxybenzoyl)piperidine-4-carboxylic acid (CAS No. 1016703-61-9) represents a pivotal compound in modern drug development. Its structural complexity, combined with its potential therapeutic relevance, positions it as a key player in the evolving landscape of pharmaceutical innovation. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and industrial advancements.